![molecular formula C14H15N5 B4254674 N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine](/img/structure/B4254674.png)
N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine
Overview
Description
N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in various fields of study. In
Scientific Research Applications
N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine has been studied for its potential applications in various fields of scientific research. One of the primary applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases. Additionally, this compound has been studied for its potential use in organic electronics and as a fluorescent probe for biological imaging.
Mechanism of Action
The mechanism of action of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine is not fully understood. However, it has been shown to bind to certain proteins and enzymes, potentially affecting their activity and function. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine has been shown to have various biochemical and physiological effects. In one study, it was found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have antibacterial and antifungal properties. Further research is needed to fully understand the biochemical and physiological effects of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine in lab experiments is its unique structure, which may allow for specific interactions with certain proteins and enzymes. Additionally, this compound has been shown to have low toxicity, making it a potentially safe option for use in experiments. However, one limitation is that further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
There are several future directions for research on N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-6-quinoxalinamine. One area of interest is in the field of medicinal chemistry, where this compound may have potential as a drug candidate for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound. Finally, this compound may have potential applications in other fields of study, such as organic electronics and biological imaging.
properties
IUPAC Name |
N-[(1-ethylpyrazol-4-yl)methyl]quinoxalin-6-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5/c1-2-19-10-11(9-18-19)8-17-12-3-4-13-14(7-12)16-6-5-15-13/h3-7,9-10,17H,2,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NODKGFCWXGHTJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)CNC2=CC3=NC=CN=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{1-[1-(2-hydroxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2,2-dimethylpropanamide](/img/structure/B4254592.png)
![1'-[(1-methylcyclopropyl)carbonyl]-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B4254600.png)
![(4-ethylbenzyl)({2-[4-(2-pyridinyl)-1-piperazinyl]-3-pyridinyl}methyl)amine](/img/structure/B4254606.png)
![1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine](/img/structure/B4254613.png)
![N-{1-[2-(1H-pyrazol-1-yl)phenyl]ethyl}-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide](/img/structure/B4254625.png)
![N-benzyl-N'-cyclopropyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine](/img/structure/B4254649.png)
![N-cyclopentyl-1-methyl-N-({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)-1H-pyrazole-5-carboxamide](/img/structure/B4254657.png)
![3-[5-(2-phenylethyl)-1,3,4-oxadiazol-2-yl]-N-(2,2,2-trifluoroethyl)propanamide](/img/structure/B4254661.png)
![2-{4-[6-(cyclopentylamino)[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl]-1-piperazinyl}-N,N-dimethylacetamide](/img/structure/B4254668.png)
![4-{2-[4-(4-ethoxyphenyl)-1H-imidazol-2-yl]-2-methylpropyl}morpholine](/img/structure/B4254679.png)
![5-(3-ethynylbenzoyl)-3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine](/img/structure/B4254681.png)
![2-fluoro-N-[3-(4-isobutylpiperazin-1-yl)-3-oxopropyl]benzamide](/img/structure/B4254686.png)
![2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yl)-N-[3-(4-morpholinyl)propyl]acetamide](/img/structure/B4254695.png)